Cas no 941894-40-2 (N-(2,4-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(2,4-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941894-40-2
• MF: C₂₁H₁₆F₂N₄O₂
• MW: 394.374151229858
• CID: 5442297
• Update Time: 2025-07-14

N-(2,4-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(2,4-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C21H16F2N4O2/c1-13-2-4-14(5-3-13)18-11-19-21(29)26(8-9-27(19)25-18)12-20(28)24-17-7-6-15(22)10-16(17)23/h2-11H,12H2,1H3,(H,24,28)
• InChI Key： BVSKEYCTZUGYOW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CN1C=CN2N=C(C3=CC=C(C)C=C3)C=C2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,4-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

Comprehensive Overview of N-(2,4-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide (CAS No. 941894-40-2)

N-(2,4-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide (CAS No. 941894-40-2) is a specialized organic compound with a unique molecular structure, combining pyrazolo[1,5-a]pyrazine and acetamide moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of difluorophenyl and methylphenyl groups enhances its lipophilicity, making it a candidate for drug discovery programs targeting enzyme inhibition or receptor modulation.

Recent studies highlight the growing interest in pyrazolo[1,5-a]pyrazine derivatives, particularly in oncology and inflammation research. Researchers are exploring how structural modifications, such as the 4-oxo-4H,5H group in this compound, influence binding affinity and metabolic stability. The compound’s CAS No. 941894-40-2 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and lead optimization.

From a synthetic chemistry perspective, the preparation of N-(2,4-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide involves multi-step reactions, including condensation and cyclization. Its acetamide linkage offers versatility for further derivatization, a feature highly valued in medicinal chemistry. The compound’s purity and stability are critical for reproducible results, prompting discussions on advanced analytical techniques like HPLC and LC-MS for characterization.

In the context of sustainability, the demand for eco-friendly synthesis routes for pyrazolo[1,5-a]pyrazine derivatives aligns with the broader "green chemistry" movement. Researchers are investigating catalytic methods to reduce waste and energy consumption during the production of intermediates like 4-methylphenyl-substituted compounds. This trend resonates with industry priorities, as evidenced by search queries combining "CAS 941894-40-2" with terms like "sustainable synthesis" and "biodegradable analogs."

The pharmacological potential of N-(2,4-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide is another hot topic. Preliminary data suggest interactions with kinase targets, sparking interest in its application for autoimmune diseases. Online forums and research portals often feature questions about its mechanism of action, reflecting public curiosity about novel therapeutic agents. The difluorophenyl moiety, in particular, is a recurring theme due to its role in improving compound bioavailability.

Regulatory and patent landscapes also shape discussions around CAS No. 941894-40-2. As intellectual property filings increase for pyrazolo[1,5-a]pyrazine-based molecules, stakeholders monitor competitive developments closely. Searches for "patent status of N-(2,4-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide" underscore its commercial viability.

In summary, N-(2,4-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide represents a convergence of synthetic innovation and biomedical promise. Its structural complexity and functional diversity position it as a focal point for interdisciplinary research, addressing both scientific challenges and market demands.